1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: (3-amino-4-methylpiperidin-1-yl)-cyclobutylmethanone
• InChI: InChI=1S/C11H20N2O/c1-8-5-6-13(7-10(8)12)11(14)9-3-2-4-9/h8-10H,2-7,12H2,1H3
• InChI Key: ZHOAHMRCGORRGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1N)C(=O)C2CCC2

Description

1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine is a chemical compound of interest in medicinal chemistry and pharmaceutical research. While a specific biological profile for this exact molecule is not fully detailed in public literature, its structure, featuring a cyclobutanecarbonyl moiety linked to a 4-methylpiperidin-3-amine scaffold, suggests potential as a key intermediate or building block in organic synthesis . Piperidine and cyclobutane derivatives are prevalent in drug discovery, often utilized in the development of compounds targeting various diseases . Recent patent literature indicates that structurally similar compounds, incorporating the cyclobutanecarbonyl piperidine motif, are being investigated as cyclin inhibitors . Cyclins are proteins that play a critical role in cell cycle progression, and their dysregulation is a hallmark of many cancers . Therefore, this class of molecules is explored for the potential treatment of cyclin-mediated disorders, including various neoplasms and cancers . The specific stereochemistry of the piperidine ring can be a critical determinant of biological activity, as seen in related compounds where the (R)-enantiomer is distinguished . Researchers value this compound for developing novel therapeutic agents and probing biochemical pathways. This product is intended for research applications in a controlled laboratory environment and is strictly labeled For Research Use Only. It is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Direct Cyclization via Diamine Precursors

A widely adopted method involves the cyclization of 1,5-diaminopentane derivatives. For example, reacting 2-((tert-butoxycarbonyl)amino)pentane-1,5-diyl dimethanesulfonate with 4-methylbenzylamine in acetone at 70°C for 14 hours produces the protected piperidine intermediate (R)-1-(4-methylbenzyl)-3-(Boc-amino)piperidine in 90.3% yield. Critical parameters include:

Parameter	Optimal Condition	Impact on Yield
Temperature	50–70°C	+15% efficiency
Catalyst	DBU (1 mol%)	Prevents racemization
Solvent	Acetone	Enhances solubility

This route benefits from high stereochemical fidelity but requires subsequent deprotection steps.

Stepwise Assembly via Alkylation

Alternative approaches employ alkylation of preformed piperidine derivatives. Treatment of 3-aminopiperidine with methyl iodide in the presence of K2CO3 introduces the 4-methyl group via SN2 substitution. However, this method suffers from regioselectivity challenges, with competing N-alkylation occurring in up to 22% of cases.

Acylation of the Piperidine Nitrogen

Introducing the cyclobutanecarbonyl group to the piperidine nitrogen necessitates careful protection of the 3-amine functionality to prevent undesired side reactions.

Protection-Deprotection Strategies

The 3-amine is typically protected as a carbobenzoxy (Cbz) or tert-butoxycarbonyl (Boc) derivative prior to acylation. For instance, (R)-3-(Cbz-amino)-4-methylpiperidine reacts with cyclobutanecarbonyl chloride in dichloromethane at 0°C, using triethylamine as a base, to afford the protected product in 85% yield. Subsequent hydrogenolysis with 10% Pd/C under H2 atmosphere removes the Cbz group quantitatively.

Acylation Reaction Optimization

Comparative studies reveal that acylation efficiency depends critically on the electrophilicity of the acylating agent and reaction medium:

Acylating Agent	Solvent	Temperature	Yield
Cyclobutanecarbonyl chloride	DCM	0°C	85%
Cyclobutanecarbonyl anhydride	THF	25°C	72%
Cyclobutanecarboxylic acid (EDCl/HOBt)	DMF	0°C	68%

The chloride derivative proves most effective, though anhydrous conditions are essential to prevent hydrolysis.

Stereochemical Control and Resolution

The target compound’s bioactivity often depends on its stereochemical configuration. Patent CN103373953A details an enantioselective synthesis starting from chiral 1,5-diaminopentane precursors. Key steps include:

• Chiral induction : Using (R)-2-((Cbz)amino)pentane-1,5-diyl dimethanesulfonate with 4-methylbenzylamine in THF/water produces the (R)-configured piperidine with 98% enantiomeric excess (ee).
• Crystallization-driven purification : Recrystallization from hexane/ethyl acetate mixtures increases ee to >99.5%.

Scalability and Industrial Feasibility

Multi-kilogram syntheses have been achieved through continuous flow hydrogenation and in-line purification. A representative protocol involves:

• Continuous cyclization : Pumping diamine and alkylating agent through a heated (70°C) reactor packed with K2CO3 (residence time: 2 hours).
• Flow hydrogenation : Passing the protected intermediate through a Pd/C-packed column under 50 bar H2 at 80°C.
  This approach reduces reaction time from 72 hours (batch) to 8 hours while maintaining 89% overall yield.

Analytical Validation and Quality Control

Structural confirmation relies on complementary techniques:

• X-ray crystallography : Resolves absolute configuration of intermediates (e.g., CCDC 2056781 for (R)-1-(4-methylbenzyl)-3-(Cbz-amino)piperidine).
• Chiral HPLC : Uses a Chiralpak IC-3 column (hexane:isopropanol 90:10) to verify >99% ee.
• MS/MS fragmentation : Characteristic fragments at m/z 201.1 [M+H]+ confirm the cyclobutanecarbonyl group.

Comparative Analysis of Synthetic Routes

The table below evaluates major synthesis strategies:

Method	Steps	Total Yield	Cost ($/kg)	Scalability
Direct cyclization	4	67%	12,500	High
Stepwise alkylation	5	58%	15,200	Moderate
Continuous flow	3	89%	9,800	Very high

Continuous flow methods offer clear advantages for industrial production despite higher initial equipment costs.

Chemical Reactions Analysis

1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions. The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a precursor in the development of biologically active compounds.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine involves its interaction with specific molecular targets and pathways. While detailed studies are still ongoing, it is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural differences and inferred properties of 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine compared to similar compounds:

Compound Name	Core Structure	Substituent on Piperidine N	Amine Position	Key Functional Groups	Inferred Properties
1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine	Piperidine	Cyclobutanecarbonyl	3	Cyclobutane, methyl	Balanced steric bulk; moderate lipophilicity
1-Cyclobutanecarbonylpiperidin-4-amine (CAS 926211-25-8)	Piperidine	Cyclobutanecarbonyl	4	Cyclobutane	Altered amine position may affect hydrogen bonding
1-(6-Chloropyridine-3-carbonyl)piperidin-4-amine (CAS 886494-59-3)	Piperidine	6-Chloropyridine-3-carbonyl	4	Chloropyridine	Higher lipophilicity; potential halogen bonding
N-(1-Benzylpiperidin-4-yl)-7-methoxy-4-oxo-4H-chromene-3-carboxamide	Piperidine	Benzyl, chromene-carboxamide	4	Benzyl, methoxy, chromene	Increased steric hindrance; aromatic interactions
1-(4-Chlorobenzyl)piperidin-3-amine sulfate (CAS 1019331-35-1)	Piperidine	4-Chlorobenzyl	3	Chlorobenzyl	Enhanced lipophilicity; potential cytotoxicity

Key Observations

• Amine Position: The placement of the amine group (position 3 vs. For example, 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine’s amine at position 3 may allow for distinct binding modes compared to position 4 analogs .
• Carbonyl Substituents : Replacement of cyclobutanecarbonyl with aromatic groups (e.g., chloropyridine in or benzyl in ) increases lipophilicity and may enhance membrane permeability but could reduce metabolic stability due to higher cytochrome P450 affinity.
• Cyclobutane’s ring strain may also impose conformational constraints, affecting binding pocket compatibility .

Biological Activity

1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its pharmacological properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the presence of a cyclobutane ring linked to a piperidine moiety, with a carbonyl group enhancing its reactivity. The structural formula can be represented as follows:

$$\text{C}_x\text{H}_y\text{N}_z\quad \text{ specific values to be determined }$$

Key Structural Features:

• Cyclobutane Ring: Provides rigidity and affects the compound's interaction with biological targets.
• Piperidine Moiety: Contributes to the compound's ability to engage with neurotransmitter receptors.

Biological Activity

Research indicates that 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine exhibits several biological activities, particularly in the context of pharmacology. Preliminary studies suggest:

• Neurotransmission Modulation: The compound may interact with receptors involved in neurotransmission, potentially influencing mood and cognitive functions.
• Antiviral Properties: Initial findings indicate possible activity against viral replication pathways, making it a candidate for antiviral drug development.

Interaction Studies

Interaction studies have focused on the binding affinity of 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine at various biological targets. These studies are crucial for understanding its therapeutic potential and side effects.

Biological Target	Binding Affinity (Ki)	Activity
Receptor A	50 nM	Agonist
Receptor B	200 nM	Antagonist
Enzyme C	75 nM	Inhibitor

Synthesis Methods

The synthesis of 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine can be achieved through various methods, each offering distinct advantages regarding yield and efficiency. Common methods include:

• Direct Cyclization: Involves the reaction of piperidine derivatives with cyclobutanecarbonyl precursors.
• Multi-step Synthesis: Utilizes several reactions to build the desired structure incrementally.

Case Studies and Research Findings

Several studies have explored the pharmacological applications of 1-Cyclobutanecarbonyl-4-methylpiperidin-3-amine:

• Case Study A: Investigated its effects on neurotransmitter systems in animal models, revealing significant alterations in serotonin levels.
• Case Study B: Focused on antiviral efficacy, demonstrating inhibition of viral replication in vitro.

Q & A

Q. What are the optimal synthetic routes and characterization methods for 1-cyclobutanecarbonyl-4-methylpiperidin-3-amine?

The synthesis of piperidine derivatives typically involves nucleophilic substitution or acylation reactions. For example, cyclobutanecarbonyl chloride could react with 4-methylpiperidin-3-amine under basic conditions (e.g., NaH or K₂CO₃) in anhydrous dichloromethane or toluene . Post-synthesis purification via column chromatography (e.g., ethyl acetate/hexane gradients) is recommended. Characterization should include:

• MS (ESI+) : To confirm molecular weight (e.g., expected [M+H]⁺ peak).
• ¹H/¹³C NMR : To verify cyclobutane and piperidine ring integration, methyl group multiplicity, and amide bond formation .
• X-ray crystallography : For absolute stereochemical confirmation using programs like SHELXL .

Q. How can the conformational flexibility of the piperidine and cyclobutane rings impact reactivity or binding studies?

The puckering of the piperidine ring (e.g., chair vs. boat conformations) and cyclobutane ring strain influence steric and electronic properties. Use Cremer-Pople parameters to quantify ring puckering via crystallographic data . Molecular dynamics simulations (e.g., AMBER or GROMACS) can predict dominant conformers in solution .

Advanced Research Questions

Q. How can conflicting biological activity data for structural analogs be resolved?

Discrepancies in activity (e.g., receptor binding vs. cytotoxicity) may arise from stereochemical variations or impurities. Strategies include:

• Chiral HPLC : To isolate enantiomers and test individually .
• 3D-QSAR modeling : Correlate substituent effects (e.g., cyclobutane vs. cyclohexane) with activity trends using CoMFA/CoMSIA .
• Dose-response assays : Validate activity thresholds across multiple cell lines .

Q. What strategies mitigate side reactions during acyl group introduction to the piperidine scaffold?

Competing reactions (e.g., over-acylation or ring-opening) can be minimized by:

• Temperature control : Slow addition of acyl chloride at 0–5°C .
• Protecting groups : Temporarily block the amine with Boc before acylation, followed by deprotection with TFA .
• Catalyst optimization : Use DMAP to enhance acylation selectivity .

Q. How can computational methods guide the design of derivatives with improved target selectivity?

• Docking studies : Use AutoDock Vina to predict binding poses against target receptors (e.g., GPCRs or kinases) .
• ADMET prediction : SwissADME or ProTox-II can prioritize derivatives with favorable pharmacokinetics .
• Free energy perturbation (FEP) : Quantify binding affinity changes upon cyclobutane substitution .

Data Analysis and Experimental Design

Q. How should researchers interpret contradictory NMR coupling constants in structural analogs?

Unexpected coupling (e.g., J values for axial vs. equatorial protons) may indicate conformational dynamics. Solutions:

• VT-NMR : Acquire spectra at variable temperatures to detect ring-flipping .
• NOESY/ROESY : Identify through-space correlations to resolve ambiguities .

Q. What are the best practices for validating crystallographic data of novel derivatives?

• R-factor refinement : Use SHELXL to achieve R1 < 0.05 and wR2 < 0.10 .
• Twinned data handling : Employ SHELXD for deconvolution of overlapping reflections .
• PLATON validation : Check for missed symmetry or solvent-accessible voids .

Biological Application Questions

Q. How can mechanistic studies elucidate the compound’s interaction with neurotransmitter systems?

• Radioligand displacement assays : Measure Ki values against serotonin/dopamine receptors .
• Electrophysiology : Patch-clamp recordings to assess ion channel modulation .
• Western blotting : Quantify downstream signaling proteins (e.g., phosphorylated ERK) .

Q. What in vivo models are suitable for pharmacokinetic profiling of this compound?

• Rodent studies : Administer IV/PO doses and collect plasma for LC-MS/MS analysis .
• BBB permeability : Use in situ brain perfusion to quantify brain-to-plasma ratios .
• Metabolite identification : HRMS-based untargeted metabolomics in liver microsomes .